Cas no 7658-03-9 (1,3-Propanediol,2-ethyl-2-(methoxymethyl)-)
7658-03-9 structure
Product Name:1,3-Propanediol,2-ethyl-2-(methoxymethyl)-
1,3-Propanediol,2-ethyl-2-(methoxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol,2-ethyl-2-(methoxymethyl)-
- 2-Ethyl-2-(methoxymethyl)propane-1,3-diol
- 1,3-Propanediol, 2-ethyl-2-(methoxymethyl)-
- 7658-03-9
- Trimethylolpropane monomethyl ether
- EINECS 231-621-7
- I76GX4JD4C
- Q27280532
- UNII-I76GX4JD4C
- DTXSID70227383
- A800073
- NS00047384
-
- Inchi: 1S/C7H16O3/c1-3-7(4-8,5-9)6-10-2/h8-9H,3-6H2,1-2H3
- InChI Key: NSNOJFKJIAUDLP-UHFFFAOYSA-N
- SMILES: O(C)CC(CO)(CO)CC
Computed Properties
- Exact Mass: 148.10998
- Monoisotopic Mass: 148.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 78.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7A^2
- XLogP3: -0.3
Experimental Properties
- Density: 1.018
- Boiling Point: 262.4°Cat760mmHg
- Flash Point: 112.5°C
- Refractive Index: 1.452
- PSA: 49.69
1,3-Propanediol,2-ethyl-2-(methoxymethyl)- Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
7658-03-9 (1,3-Propanediol,2-ethyl-2-(methoxymethyl)-) Related Products
- 3047-32-3((3-Ethyloxetan-3-yl)methanol)
- 129228-11-1(3,3-Bis(methoxymethyl)-2,6-dimethylheptane)
- 23235-61-2(Di(trimethylolpropane))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk